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Compound of Interest

Compound Name: Tripropyl phosphate

Cat. No.: B103840

Tripropyl phosphate (TnPP), a versatile organophosphorus compound, has found a
significant niche in various laboratory applications, extending beyond its large-scale industrial
use as a flame retardant and plasticizer.[1][2] For researchers, scientists, and drug
development professionals, TnPP offers a unique combination of properties that can be
leveraged in analytical chemistry, material science, and bioprocess engineering. This technical
guide provides an in-depth look at the core laboratory applications of tripropyl phosphate,
complete with quantitative data, detailed experimental protocols, and process visualizations.

Core Properties of Tripropyl Phosphate

A comprehensive understanding of the physicochemical properties of tripropyl phosphate is
essential for its effective application in a laboratory setting. These properties dictate its
behavior as a solvent, its efficacy as a standard, and its function as a plasticizer or defoamer.
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Property Value Reference(s)
Molecular Formula CoH2104P [3]
Molecular Weight 224.23 g/mol [3]
CAS Number 513-08-6 [3]
Appearance Colorless, transparent liquid [4]
Density 1.012 g/mL at 25 °C [1]
Boiling Point 120-122 °C at 10 mmHg [1]
Flash Point 113 °C (closed cup) [1]
Water Solubility 6.951 g/L at 30 °C [1]

Soluble in ethanol, acetone,
Solubility in Organics benzene, chloroform, and [11[4115]

dichloromethane.

Vapor Pressure 0.0288 mmHg at 25 °C [1]

Refractive Index n20/D 1.416 [1]

Applications of Tripropyl Phosphate in a Laboratory

Setting
Internal and External Standard in Analytical Chemistry

In the analysis of semi-volatile organic compounds, particularly other organophosphate esters,
tripropyl phosphate serves as an excellent internal or external standard for chromatographic
techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[1] Its chemical similarity to
other organophosphate flame retardants and plasticizers ensures comparable behavior during
extraction and analysis, while its unique retention time allows for clear identification and
guantification.
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Application
Parameter Value Reference(s)
Context

For GC-FPD analysis
1 pg/mL of organophosphates [4]

Internal Standard

Concentration '
in plasma.

o . Recovery studies in
Spiking Concentration 150, 300, and 750 )
apple matrix for [6]

in Matrix ng/mL
GC/MS/SIM.

) Certified Reference
Standard Solution for ) ] )
o 100 pg/mL in Toluene Material for creating [7]
Calibration o
dilutions.

This protocol is adapted from established methods for the analysis of organophosphate esters
in environmental samples.

e Preparation of Standards:

o Prepare a stock solution of tripropyl phosphate at 100 pg/mL in a suitable solvent like
toluene or ethyl acetate.

o Create a working internal standard (I1S) solution by diluting the stock solution to 1 pg/mL.

o Prepare calibration standards containing the target organophosphate analytes at
concentrations ranging from 10-500 ng/mL, each spiked with the TnPP internal standard at
a constant concentration (e.g., 50 ng/mL).

o Sample Preparation and Spiking:
o Collect a 1 L water sample in a clean glass container.
o If the sample contains suspended solids, filter it through a 0.45 pm glass fiber filter.

o Spike the water sample with a known volume of the TnPP internal standard working
solution to achieve a final concentration of 50 ng/L.
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e Solid-Phase Extraction (SPE):

o Condition a solid-phase extraction cartridge (e.g., C18 or a polymeric sorbent) by passing
5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of deionized water.

o Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5-10
mL/min.

o After the entire sample has passed through, wash the cartridge with 5 mL of deionized
water to remove interfering polar compounds.

o Dry the cartridge by passing air or nitrogen through it for 10-15 minutes.
 Elution and Concentration:

o Elute the retained analytes and the TnPP internal standard from the cartridge with 10 mL
of ethyl acetate into a collection vial.

o Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.

e GC-MS Analysis:

o

Inject 1 pL of the concentrated extract into the GC-MS system.

o Use a suitable capillary column (e.g., DB-5ms) and a temperature program that effectively
separates the target analytes from TnPP.

o Operate the mass spectrometer in Selected lon Monitoring (SIM) mode for enhanced
sensitivity and selectivity, monitoring characteristic ions for each analyte and for TnPP.

o Quantify the analytes by comparing the ratio of their peak areas to the peak area of the
TnPP internal standard against the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tripropyl-phosphate
https://pmc.ncbi.nlm.nih.gov/articles/PMC4930899/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4930899/
https://www.researchgate.net/publication/341453753_Organophosphate_ester_determination_in_particulate_matter_a_greener_microwave-assisted_extraction_approach_coupled_with_solid-phase_microextraction_gas_chromatography-tandem_mass_spectrometry
https://www.agilent.com/cs/library/applications/5990-7165EN.pdf
https://www.accustandard.com/prod0028992.html
https://www.benchchem.com/product/b103840#what-is-tripropyl-phosphate-used-for-in-laboratories
https://www.benchchem.com/product/b103840#what-is-tripropyl-phosphate-used-for-in-laboratories
https://www.benchchem.com/product/b103840#what-is-tripropyl-phosphate-used-for-in-laboratories
https://www.benchchem.com/product/b103840#what-is-tripropyl-phosphate-used-for-in-laboratories
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b103840?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

